Cas no 1234508-94-1 (2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid)

• Product Name: 2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid
• CAS No: 1234508-94-1
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5699236
• PubChem ID: 58553970
• Update Time: 2025-06-27

2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid
• 1234508-94-1
• XHBXUNICUVINIJ-UHFFFAOYSA-N
• SCHEMBL13272598
• A926150
• (2-Oxo-3-phenyl-1,4-diaza-spiro[4.5]dec-3-en-1-yl)-acetic acid
• (2-oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid
• 2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)aceticacid
• 1,4-Diazaspiro[4.5]dec-3-ene-1-acetic acid, 2-oxo-3-phenyl-

• Inchi： 1S/C16H18N2O3/c19-13(20)11-18-15(21)14(12-7-3-1-4-8-12)17-16(18)9-5-2-6-10-16/h1,3-4,7-8H,2,5-6,9-11H2,(H,19,20)
• InChI Key： XHBXUNICUVINIJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC2(CCCCC2)N1CC(=O)O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 474.6±47.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid Security Information

• Storage Condition：(BD608034)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid

2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic Acid: A Comprehensive Overview

2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec-3-en-1-yl)acetic acid is a complex organic compound with the CAS registry number 1234508-94-1. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this molecule is intriguing, featuring a spiro ring system combined with an acetic acid moiety. The compound's unique architecture makes it a subject of interest in both academic and industrial research.

The spiro[4.5]decan core of this compound is a fused bicyclic system that contributes to its structural rigidity and potential biological activity. The presence of the oxo group (a carbonyl group) and the phenyl group further enhances its chemical complexity and functional diversity. Recent studies have highlighted the importance of such spiro compounds in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

One of the most notable aspects of 2-(2-Oxo-3-phenyl-1,4-diazaspiro[4.5]dec...) is its potential as a lead compound in medicinal chemistry. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are crucial in disease pathways such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapy.

The synthesis of CAS No. 1234508... involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the spiro ring system through intramolecular cyclization and the subsequent introduction of functional groups to achieve the desired molecular architecture. This synthesis pathway has been optimized to improve yield and purity, making it suitable for large-scale production if required.

In terms of pharmacokinetics, preliminary studies indicate that this compound has moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These properties are essential for its potential use as an orally administered drug. However, further studies are needed to evaluate its bioavailability and metabolic stability in vivo.

Another area of interest is the compound's stereochemistry. The spiro ring system introduces a degree of asymmetry that could influence its interaction with biological targets. Researchers have explored both enantiomers of this compound to assess their stereochemical effects on activity. Interestingly, one enantiomer has shown significantly higher potency than the other, highlighting the importance of stereocontrol in drug design.

From an environmental perspective, the degradation pathways of CAS No... have been studied to assess its potential impact on ecosystems. Results suggest that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. This information is valuable for regulatory agencies assessing its safety for industrial use.

In conclusion, 2-(2-Oxo...) is a fascinating compound with a wealth of chemical and biological properties that make it a valuable tool in research and development. Its unique structure, coupled with promising bioactivity profiles, positions it as a potential candidate for further exploration in therapeutic applications.